![molecular formula C12H13N3O2 B6505515 3-(dimethylamino)-N-(1,2-oxazol-4-yl)benzamide CAS No. 1396864-28-0](/img/structure/B6505515.png)
3-(dimethylamino)-N-(1,2-oxazol-4-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(dimethylamino)-N-(1,2-oxazol-4-yl)benzamide, more commonly known as DMXB-A, is a synthetic molecule that has been used in a wide range of scientific research applications. It is a member of the oxazole family, and is composed of both an aromatic ring and an amide group. DMXB-A is a versatile molecule and has been used in a variety of research areas, including organic synthesis, drug discovery, and biochemistry.
Scientific Research Applications
DMXB-A has been used in a variety of scientific research applications. It has been used in organic synthesis as a building block for the synthesis of other molecules. It has also been used for drug discovery, as it has been found to have a variety of pharmacological effects. Additionally, DMXB-A has been used in biochemistry for the study of enzyme inhibition and for the study of protein-ligand interactions.
Mechanism of Action
The mechanism of action of DMXB-A is not fully understood. It is believed to act as an inhibitor of enzymes, and to interact with proteins in a specific way. It is also believed to have an effect on the activity of certain receptors in the body.
Biochemical and Physiological Effects
DMXB-A has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, and to interact with proteins in a specific way. It has also been found to have an effect on the activity of certain receptors in the body, such as the nicotinic acetylcholine receptor. Additionally, DMXB-A has been found to have an effect on the expression of certain genes, and on the activity of certain signaling pathways.
Advantages and Limitations for Lab Experiments
DMXB-A has several advantages for use in lab experiments. It is a relatively stable molecule, and is relatively easy to synthesize. Additionally, it has a wide range of applications, and can be used in a variety of scientific research areas. However, there are also some limitations to its use in lab experiments. It is a relatively small molecule, and may not be suitable for use in certain experiments. Additionally, it is not always easy to obtain in large quantities, and may be expensive to purchase.
Future Directions
There are several potential future directions for the use of DMXB-A. It could be used in further drug discovery studies, as it has been found to have a variety of pharmacological effects. Additionally, it could be used in further studies of enzyme inhibition and protein-ligand interactions. Additionally, it could be used to study the effects of gene expression and signaling pathways. Finally, it could be used to explore the potential therapeutic benefits of DMXB-A, such as its potential use as an anti-inflammatory or anti-cancer agent.
Synthesis Methods
DMXB-A can be synthesized by a variety of methods. The most common method is through a condensation reaction between 4-aminobenzonitrile and ethyl ethoxymethylene malonate. This reaction is known as the Knoevenagel condensation, and produces an intermediate oxazole product. This product can then be further reacted with dimethylamine to form the desired DMXB-A.
properties
IUPAC Name |
3-(dimethylamino)-N-(1,2-oxazol-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O2/c1-15(2)11-5-3-4-9(6-11)12(16)14-10-7-13-17-8-10/h3-8H,1-2H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDCZZPHVYBWOAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC(=C1)C(=O)NC2=CON=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(dimethylamino)-N-(isoxazol-4-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.